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Compound of Interest

Compound Name: 4-Amino-6-chloronicotinic acid

Cat. No.: B1287174 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of 4-Amino-6-chloronicotinic acid in organic

solvents. Despite a comprehensive search of scientific literature and chemical databases,

specific quantitative solubility data for this compound in various organic solvents is not readily

available in the public domain. This underscores a gap in the existing chemical literature.

In light of this, this document provides a detailed, standardized experimental protocol for

determining the solubility of 4-Amino-6-chloronicotinic acid. Adherence to such a protocol is

essential for generating reliable and reproducible data, which is critical for applications in drug

development, process chemistry, and analytical science. Additionally, this guide includes known

physicochemical properties of the target compound and qualitative solubility information for a

structurally related compound, 6-Chloronicotinic acid, to offer some preliminary insights.

Physicochemical Properties of 4-Amino-6-
chloronicotinic Acid
A summary of the available physicochemical properties for 4-Amino-6-chloronicotinic acid is

presented below. This information is fundamental for the design of solubility studies.
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Property Value Source

CAS Number 1060811-65-5 [1][2]

Molecular Formula C₆H₅ClN₂O₂ [2]

Molecular Weight 172.57 g/mol [1]

Appearance Purity >95% [2]

Quantitative Solubility Data
As of the date of this guide, specific quantitative solubility data (e.g., in mg/mL or g/100mL) for

4-Amino-6-chloronicotinic acid in common organic solvents such as methanol, ethanol,

DMSO, acetone, etc., has not been found in published literature. The absence of this data

necessitates experimental determination to guide formulation, purification, and analytical

method development.

For context, a structurally similar compound, 6-Chloronicotinic acid, is reported to be soluble in

ethanol, methanol, and DMSO.[3] This suggests that 4-Amino-6-chloronicotinic acid may

also exhibit solubility in polar protic and polar aprotic solvents. However, the presence of the

amino group at the 4-position will influence its polarity and hydrogen bonding capacity, leading

to different solubility characteristics compared to 6-Chloronicotinic acid.

Experimental Protocol for Solubility Determination
To address the lack of available data, the following section provides a detailed experimental

protocol for determining the solubility of 4-Amino-6-chloronicotinic acid. The equilibrium

solubility method, often referred to as the shake-flask method, is a widely accepted technique

for this purpose.

Objective
To determine the equilibrium solubility of 4-Amino-6-chloronicotinic acid in a selection of

organic solvents at a specified temperature (e.g., 25 °C and/or 37 °C).

Materials
4-Amino-6-chloronicotinic acid (high purity)
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Selected organic solvents (e.g., methanol, ethanol, isopropanol, acetone, acetonitrile,

dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF))

Scintillation vials or screw-cap test tubes

Thermostatically controlled shaker or incubator

Analytical balance

Syringe filters (e.g., 0.22 µm or 0.45 µm, solvent-compatible)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure
Preparation of Standard Solutions: Prepare a series of standard solutions of 4-Amino-6-
chloronicotinic acid of known concentrations in the chosen solvent to generate a

calibration curve.

Sample Preparation: Add an excess amount of 4-Amino-6-chloronicotinic acid to a vial

containing a known volume (e.g., 2 mL) of the selected organic solvent. The presence of

undissolved solid is crucial to ensure that a saturated solution is achieved.

Equilibration: Seal the vials tightly and place them in a thermostatically controlled shaker set

at the desired temperature. Agitate the samples for a predetermined period (typically 24 to

72 hours) to allow the system to reach equilibrium. A preliminary study can determine the

time required to reach equilibrium.

Sample Collection and Filtration: After equilibration, allow the vials to stand undisturbed at

the set temperature for a short period to let the excess solid settle. Carefully withdraw a

sample of the supernatant using a syringe and immediately filter it through a solvent-

compatible syringe filter to remove any undissolved particles.

Dilution: Accurately dilute the filtered supernatant with the same solvent to a concentration

that falls within the linear range of the analytical method.
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Quantification: Analyze the diluted samples using a validated analytical method, such as

HPLC or UV-Vis spectrophotometry.

Calculation: Determine the concentration of 4-Amino-6-chloronicotinic acid in the

saturated solution from the calibration curve, taking into account the dilution factor. The

solubility is typically expressed in mg/mL or mol/L.

Logical Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of 4-Amino-6-chloronicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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